ethyl 4-[4-[(Z)-(3-ethoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]-5-methyl-3-oxo-1H-pyrazol-2-yl]benzoate

• Molecular Formula: C22H22N2O5
• Molecular Weight: 394.4 g/mol
• IUPAC Name: ethyl 4-[4-[(Z)-(3-ethoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]-5-methyl-3-oxo-1H-pyrazol-2-yl]benzoate
• InChI: InChI=1S/C22H22N2O5/c1-4-28-20-13-15(6-11-19(20)25)12-18-14(3)23-24(21(18)26)17-9-7-16(8-10-17)22(27)29-5-2/h6-13,23H,4-5H2,1-3H3/b15-12-
• InChI Key: AOZJMANBGXWYJS-QINSGFPZSA-N
• Isomeric SMILES: CCOC1=C/C(=C\C2=C(NN(C2=O)C3=CC=C(C=C3)C(=O)OCC)C)/C=CC1=O
• SMILES: CCOC1=CC(=CC2=C(NN(C2=O)C3=CC=C(C=C3)C(=O)OCC)C)C=CC1=O

Description

Ethyl 4-[4-[(Z)-(3-ethoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]-5-methyl-3-oxo-1H-pyrazol-2-yl]benzoate is a chemical compound that has gained considerable attention in the field of scientific research. It is a synthetic compound that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of ethyl 4-[4-[(Z)-(3-ethoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]-5-methyl-3-oxo-1H-pyrazol-2-yl]benzoate is not fully understood. However, it is believed to exert its biological activities through the inhibition of various enzymes, including cyclooxygenase-2 (COX-2) and lipoxygenase (LOX).
Biochemical and Physiological Effects:
Ethyl 4-[4-[(Z)-(3-ethoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]-5-methyl-3-oxo-1H-pyrazol-2-yl]benzoate has been shown to exhibit various biochemical and physiological effects. It has been found to inhibit the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). It has also been shown to induce apoptosis in cancer cells and inhibit the growth of various bacterial strains.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl 4-[4-[(Z)-(3-ethoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]-5-methyl-3-oxo-1H-pyrazol-2-yl]benzoate in lab experiments is its high potency and selectivity. It has been found to exhibit potent biological activities at low concentrations. However, one of the limitations of using this compound is its low solubility in aqueous solutions, which can make it difficult to use in certain experimental setups.

Future Directions

There are several future directions for the study of ethyl 4-[4-[(Z)-(3-ethoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]-5-methyl-3-oxo-1H-pyrazol-2-yl]benzoate. One area of research is the development of more efficient synthesis methods for this compound. Another area of research is the elucidation of its mechanism of action and the identification of its molecular targets. Furthermore, the potential use of this compound as a therapeutic agent for various diseases, including cancer and inflammatory disorders, should be explored. Finally, the development of more soluble analogs of this compound may also be an area of future research.
Conclusion:
In conclusion, ethyl 4-[4-[(Z)-(3-ethoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]-5-methyl-3-oxo-1H-pyrazol-2-yl]benzoate is a synthetic compound that has gained considerable attention in the field of scientific research. It has been found to exhibit various biological activities, including anti-inflammatory, anti-cancer, and anti-bacterial activities. Its mechanism of action is not fully understood, but it is believed to inhibit various enzymes, including COX-2 and LOX. While it has several advantages for use in lab experiments, its low solubility in aqueous solutions can be a limitation. Several future directions for research on this compound have been identified, including the development of more efficient synthesis methods, the identification of its molecular targets, and the exploration of its potential therapeutic applications.

Synthesis Methods

The synthesis of ethyl 4-[4-[(Z)-(3-ethoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]-5-methyl-3-oxo-1H-pyrazol-2-yl]benzoate has been achieved using various methods. One of the most common methods is the reaction of 4-(4-bromophenyl)-3-methyl-1H-pyrazol-5-amine with ethyl 4-formylbenzoate in the presence of a base. The reaction proceeds through the formation of an imine intermediate, which is then reduced to yield the final product.

Scientific Research Applications

Ethyl 4-[4-[(Z)-(3-ethoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]-5-methyl-3-oxo-1H-pyrazol-2-yl]benzoate has been extensively studied for its potential applications in scientific research. It has been found to exhibit various biological activities, including anti-inflammatory, anti-cancer, and anti-bacterial activities. It has also been studied for its potential use as a fluorescent probe for imaging applications.